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Compound of Interest

Compound Name: 2-Amino-3,5-dibromotoluene

Cat. No.: B189320

Technical Guide: 2-Amino-3,5-
dibromobenzaldehyde

Note to the reader: The initial request specified "2-Amino-3,5-dibromotoluene.” However,
publicly available scientific data and literature predominantly refer to "2-Amino-3,5-
dibromobenzaldehyde." This guide will focus on the latter, as it is a widely used pharmaceutical
intermediate and the likely subject of interest.

Introduction

2-Amino-3,5-dibromobenzaldehyde is a key organic compound utilized extensively as a
pharmaceutical intermediate, particularly in the synthesis of mucolytic agents like Ambroxol and
Bromhexine metabolites.[1][2][3] Its chemical structure, featuring a bromine-substituted
aromatic aldehyde, imparts specific reactivity that is valuable in various chemical and
pharmaceutical applications.[3] This technical guide provides an in-depth overview of its
chemical structure, properties, synthesis, and analytical characterization for researchers,
scientists, and professionals in drug development.

Chemical Structure and Properties

The molecular structure of 2-Amino-3,5-dibromobenzaldehyde consists of a benzene ring
substituted with an amino group, two bromine atoms, and a formyl (aldehyde) group.

Caption: Chemical structure of 2-Amino-3,5-dibromobenzaldehyde.
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Physical and Chemical Properties

A summary of the key physical and chemical properties of 2-Amino-3,5-dibromobenzaldehyde

is presented in the table below.

Property Value Reference

Molecular Formula C7HsBr2NO [L1[41I51161[7]

Molecular Weight 278.93 g/mol [1114161718l1
Light yellow to off-white

Appearance ) [9][10]
crystalline powder

Melting Point 136-139 °C [1]8]

Boiling Point 319.9 £ 42.0 °C at 760 mmHg [8]

Density 2.1+0.1g/lcm? [8]

N Soluble in Tetrahydrofuran

Solubility [10]
(THF)

CAS Number 50910-55-9 (41151161191

Spectral Data

Spectroscopic data is crucial for the identification and characterization of 2-Amino-3,5-

dibromobenzaldehyde.

Table 2: Predicted *H NMR Spectral Data
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Chemical Shift (5,

Signal Multiplicity Assignment
ppm)

H-a 9.75 s Aldehyde (-CHO)

H-6 7.90 d Aromatic CH

H-4 7.65 d Aromatic CH

NH:z 5.90 s (broad) Amino (-NH2)

Solvent: CDCls,
Reference: TMS (0.00

ppm)[11]

Table 3: Predicted 3C NMR Spectral Data

Signal Chemical Shift (6, ppm)
Cc=0 ~190.5
Aromatic Carbons 6 signals in the aromatic region

Proton decoupled[11]

Experimental Protocols
Synthesis of 2-Amino-3,5-dibromobenzaldehyde

A common method for the synthesis of 2-Amino-3,5-dibromobenzaldehyde involves the
reduction of o-nitrobenzaldehyde followed by bromination.[2]

Materials:
e o-Nitrobenzaldehyde
o Ethanol/water mixed solvent

e lron powder
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» Glacial acetic acid

e Concentrated hydrochloric acid

e Bromine

Procedure:

» Dissolve o-nitrobenzaldehyde in an ethanol/water mixed solvent in a reaction vessel.
e Add iron powder and glacial acetic acid to the solution.

e Add a few drops of concentrated hydrochloric acid as a catalyst.

o Heat the mixture to reflux (95-105 °C) for 40-60 minutes to reduce the nitro group to an
amino group, forming o-aminobenzaldehyde.

e Cool the reaction mixture to -10 to 5 °C.
e Slowly add a slight excess of bromine to the cooled mixture.
o Allow the reaction to proceed at room temperature for 120-150 minutes.

e Filter the resulting solid to obtain 2-Amino-3,5-dibromobenzaldehyde.[2]
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Click to download full resolution via product page
Caption: Synthesis workflow for 2-Amino-3,5-dibromobenzaldehyde.

Applications in Research and Drug Development

2-Amino-3,5-dibromobenzaldehyde is a vital building block in the synthesis of various
pharmaceutical compounds.[3]
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Ambroxol Synthesis: It is a key intermediate in the production of Ambroxol, a widely used
mucolytic agent that helps in clearing mucus from the respiratory tract.[1][2]

Bromhexine Metabolites: It is also used in the synthesis of metabolites of Bromhexine,
another mucolytic drug.[3]

Schiff Base Ligands: This compound can undergo condensation reactions with aliphatic
diamines to form tetradentate Schiff base ligands. These ligands can then be complexed with
metal ions like nickel(ll) and oxovanadium(IV) to create complexes with potential applications
in catalysis and material science.[8]

Biochemical Reagent: It is also utilized as a biochemical reagent in life science research.[8]

Safety and Handling

2-Amino-3,5-dibromobenzaldehyde is classified as an irritant.[12] It can cause skin irritation,

serious eye irritation, and may cause respiratory irritation.[4][9]

Precautionary Measures:

Handling: Use in a well-ventilated area. Avoid breathing dust, fumes, or spray. Wash hands
thoroughly after handling.[4][12]

Personal Protective Equipment (PPE): Wear protective gloves, protective clothing, eye
protection, and face protection. A dust mask (type N95 or equivalent) is recommended.[4]

Storage: Store in a cool, dry, and well-ventilated place in a tightly closed container. Keep
away from strong oxidizing agents.[4][12]

First Aid:

o Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present
and easy to do. Continue rinsing and seek medical attention if irritation persists.[4][12]

o Skin: Wash with plenty of soap and water. If skin irritation occurs, get medical advice.[4]

o Inhalation: Remove the person to fresh air and keep comfortable for breathing. Call a
poison center or doctor if you feel unwell.[4][12]
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o Ingestion: Do NOT induce vomiting. Seek immediate medical attention.[4][12]

Conclusion

2-Amino-3,5-dibromobenzaldehyde is a chemical compound of significant interest to the
pharmaceutical and chemical industries. Its well-defined structure and reactivity make it an
essential intermediate in the synthesis of important drugs. A thorough understanding of its
properties, synthesis, and handling is crucial for its safe and effective use in research and
development. This guide has provided a comprehensive overview of these aspects to support
the work of scientists and professionals in the field.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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